1-(2-Hydroxy-5-bromo-benzylidene)thiosemicarbazide

• CAS No.: 16434-32-5
• Molecular Formula: C8H8BrN3OS
• Molecular Weight: 274.14 g/mol
• IUPAC Name: [(5-bromo-2-hydroxyphenyl)methylideneamino]thiourea
• InChI: InChI=1S/C8H8BrN3OS/c9-6-1-2-7(13)5(3-6)4-11-12-8(10)14/h1-4,13H,(H3,10,12,14)
• InChI Key: AMZRNDJCSNFEHY-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Br)/C=N/NC(=S)N)O
• Canonical SMILES: C1=CC(=C(C=C1Br)C=NNC(=S)N)O

Description

1-(2-Hydroxy-5-bromo-benzylidene)thiosemicarbazide is a chemical compound known for its diverse biological activities and potential applications in various fields of science. This compound is characterized by the presence of a thiosemicarbazide moiety attached to a benzylidene group, which includes a hydroxyl and bromine substituent on the benzene ring. The unique structure of this compound makes it a subject of interest for researchers in medicinal chemistry, pharmacology, and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Hydroxy-5-bromo-benzylidene)thiosemicarbazide typically involves the condensation reaction between 2-hydroxy-5-bromo-benzaldehyde and thiosemicarbazide. The reaction is usually carried out in an ethanol solvent under reflux conditions. The reaction mixture is heated for several hours, and the product is obtained by cooling and filtering the reaction mixture .

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions such as temperature, solvent, and reaction time to achieve higher yields and purity. Industrial production may also involve the use of continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Hydroxy-5-bromo-benzylidene)thiosemicarbazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiosemicarbazide moiety to thiosemicarbazone.

Substitution: Electrophilic substitution reactions can occur at the benzene ring, particularly at the bromine or hydroxyl positions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens, nitrating agents, or sulfonating agents are employed under acidic or basic conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce thiosemicarbazones.

Scientific Research Applications

1-(2-Hydroxy-5-bromo-benzylidene)thiosemicarbazide has a wide range of scientific research applications, including:

Chemistry: Used as a ligand in coordination chemistry to form metal complexes with potential catalytic and biological activities.

Biology: Investigated for its antimicrobial, antifungal, and antiviral properties.

Medicine: Explored for its potential anticancer, anti-inflammatory, and antioxidant activities.

Industry: Utilized in the synthesis of dyes, photographic films, and plastic additives.

Mechanism of Action

The mechanism of action of 1-(2-Hydroxy-5-bromo-benzylidene)thiosemicarbazide involves its interaction with various molecular targets and pathways. The compound can bind to metal ions, forming complexes that exhibit biological activities. It can also interact with enzymes and receptors, modulating their activity and leading to therapeutic effects. For example, its anticancer activity may involve the inhibition of specific enzymes involved in cell proliferation and survival .

Comparison with Similar Compounds

Thiazole Derivatives: Compounds containing a thiazole ring, such as thiazolidinones, exhibit similar biological activities, including antimicrobial and anticancer properties.

Thiosemicarbazones: These compounds, like thiosemicarbazide derivatives, are known for their broad spectrum of biological activities, including antiviral and anticancer effects.

Uniqueness: 1-(2-Hydroxy-5-bromo-benzylidene)thiosemicarbazide stands out due to its specific substitution pattern on the benzene ring, which imparts unique chemical reactivity and biological activity. The presence of both hydroxyl and bromine groups enhances its potential for diverse chemical modifications and interactions with biological targets.